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Compound of Interest

Compound Name: 3,6-Dichlorocarbazole

Cat. No.: B1220011

An In-depth Technical Guide to 3,6-
Dichlorocarbazole

Introduction

3,6-Dichlorocarbazole is a halogenated aromatic compound belonging to the carbazole family.
It is recognized for its unique chemical and electronic properties, which make it a valuable
intermediate and building block in various scientific fields. For researchers, particularly in
materials science and drug development, it serves as a key component in the synthesis of
more complex molecules, including organic electronics and potential pharmaceutical agents.[1]
Its excellent thermal stability and electron-transporting capabilities are notable, positioning it as
a critical material for developing next-generation electronic devices like organic light-emitting
diodes (OLEDs) and organic photovoltaic cells.[1] Furthermore, its role as an aryl hydrocarbon
receptor (AHR) agonist and its classification as a polyhalogenated carbazole (PHCZ) with
dioxin-like toxicity make it a compound of interest in environmental science and toxicology.[2][3]

[4]

This guide provides a comprehensive overview of 3,6-Dichlorocarbazole, focusing on its
chemical identifiers, physicochemical properties, relevant experimental protocols, and
biological significance to support advanced research and development.
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Chemical Identifiers and Physicochemical
Properties

A clear identification of a chemical compound is fundamental for research and regulatory
purposes. The following tables summarize the key identifiers and physicochemical properties of
3,6-Dichlorocarbazole.

Table 1: Chemical Identifiers for 3,6-Dichlorocarbazole

Identifier Value

CAS Number 5599-71-3[1][2][5][6][7]

IUPAC Name 3,6-dichloro-9H-carbazole[5]

Molecular Formula C12H7CI2N[1][2][5][6]

SMILES C1=CC2=C(C=C1CIl)C3=C(N2)C=CC(=C3)CI[2]
[8]

inChi InChl=1S/C12H7CI2N/c13-7-1-3-11-9(5-7)10-6-
8(14)2-4-12(10)15-11/h1-6,15H[2][5][8]

InChiKey BIMDTNQPZWJKPL-UHFFFAOY SA-N[2][5][8]

PubChem CID 236487[1][5]

MDL Number MFCD00218271[1][7]

EC Number 679-764-8|[5]

Table 2: Physicochemical Properties of 3,6-Dichlorocarbazole
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Property Value

Molecular Weight 236.1 g/mol [1][2][7]

Monoisotopic Mass 234.9955546 Da[5]

Appearance White to light yellow to light orange
powder/crystal[1][2]

Melting Point 204 - 210 °C[1]

Boiling Point (Predicted) 420.0 £ 25.0 °C[2][7]

Density (Predicted) 1.476 + 0.06 g/cm3[2][7]

pKa (Predicted) 15.52 + 0.30[2][7]

Solubility Soluble in Acetone[2][7]

Biological Activity and Toxicological Profile

3,6-Dichlorocarbazole is recognized as an aryl hydrocarbon receptor (AHR) agonist.[2] The
AHR is a ligand-activated transcription factor involved in regulating biological responses to
planar aromatic hydrocarbons. Activation of the AHR pathway is a key mechanism for the toxic
effects of dioxin-like compounds. As a result, 3,6-Dichlorocarbazole exhibits dioxin-like
toxicity.[3][4]

Studies have shown its persistence in the environment and potential for bioaccumulation.[3][9]
Research on its effects in soil indicates that it can alter the microbial community structure,
inhibiting processes like nitrification while promoting denitrification and hydrocarbon
degradation.[10] In aquatic life, such as the red crucian carp, exposure has been shown to
induce oxidative stress, lipid peroxidation, and DNA damage, leading to histopathological
changes in the liver.[9]

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway

The diagram below illustrates a simplified canonical AHR signaling pathway, which is activated
by ligands such as 3,6-Dichlorocarbazole.
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Caption: Simplified AHR signaling pathway activated by 3,6-Dichlorocarbazole.

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility. While specific synthesis protocols
for 3,6-Dichlorocarbazole are not readily available in the provided search results, a standard
method involves the electrophilic chlorination of carbazole. The following sections detail a
representative protocol for the synthesis of a structurally similar compound, 3,6-
dibromocarbazole, and a protocol for analyzing the degradation of 3,6-Dichlorocarbazole in
soil.

Protocol 1: Synthesis of Halogenated Carbazoles
(Adapted from 3,6-Dibromocarbazole Synthesis)

This protocol describes a general method for the electrophilic halogenation of carbazole using
an N-halosuccinimide, which can be adapted for chlorination.[11]

Materials:
e Carbazole

e N-Chlorosuccinimide (NCS)
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e N,N-Dimethylformamide (DMF)

« Distilled Water

o Ethyl Acetate

e Sodium Sulfate

o Standard glassware for organic synthesis (round-bottom flask, condenser)
« Stirring and cooling apparatus (ice bath)

Procedure:

» Dissolve carbazole (1 equivalent) in DMF in a round-bottom flask.

e Cool the solution to 0 °C using an ice bath.

e Slowly add a solution of N-Chlorosuccinimide (approximately 2.2 equivalents for
dichlorination) in DMF dropwise to the carbazole solution.

o Allow the reaction mixture to warm to room temperature and stir for 24 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, pour the reaction mixture into distilled water to precipitate the crude
product.

« Filter the precipitate under vacuum and wash thoroughly with distilled water.
o Dissolve the crude product in ethyl acetate and dry the organic layer with sodium sulfate.
 Filter the solution and concentrate it under reduced pressure.

 Purify the crude product by recrystallization from a suitable solvent (e.g., chloroform or
ethanol) to yield pure 3,6-Dichlorocarbazole.
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Caption: General workflow for the synthesis of 3,6-Dichlorocarbazole.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1220011?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Analysis of 3,6-Dichlorocarbazole
Degradation in Soil

This protocol outlines a method for studying the environmental fate of 3,6-Dichlorocarbazole
in a soil matrix.[3]

Materials:

Soil samples spiked with 3,6-Dichlorocarbazole

Accelerated Solvent Extractor (ASE)

Solvents for extraction (e.g., hexane, dichloromethane)

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

High-Resolution Gas Chromatography/Mass Spectrometry (HR-GC/MS) system

Isotope-labeled internal standard for quantification

Procedure:

¢ Incubate soil samples spiked with a known concentration of 3,6-Dichlorocarbazole under
controlled environmental conditions for a set time period (e.g., 57 days).

o At specified time points, collect soil subsamples for analysis.

o Extract the carbazoles from the soil using Accelerated Solvent Extraction (ASE).

o Perform a clean-up of the extract using column chromatography and/or C18-SPE to remove
interfering matrix components.

e Add an isotope-labeled internal standard to the cleaned extract.

e Analyze the final extract using HR-GC/MS to identify and quantify 3,6-Dichlorocarbazole
and any degradation products.
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« Calculate the degradation rate and half-life by plotting the natural log of the concentration
ratio (In(c/co)) versus time.

Start: Incubate Spiked Soil Samples

Collect Subsamples Over Time

l

Accelerated Solvent Extraction (ASE)

l

Extract Cleanup (Column/SPE)

l

Add Internal Standard

l

Analyze by HR-GC/MS

l

Quantify Compound Concentration

l

Calculate Degradation Rate & Half-life

End: Degradation Profile
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Caption: Workflow for analyzing the degradation of 3,6-Dichlorocarbazole in soil.

Safety and Handling

3,6-Dichlorocarbazole is classified as an irritant.[2] GHS hazard statements indicate that it
causes skin irritation (H315) and serious eye irritation (H319).[5] Therefore, appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. All work should be conducted in a well-ventilated area
or a chemical fume hood. For detailed safety information, consult the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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